1-acetyl-4-{5-[3-(2-phenylethyl)-1,2,4-oxadiazol-5-yl]-2-pyridinyl}piperazine

• IUPAC Name: 1-[4-[5-[3-(2-phenylethyl)-1,2,4-oxadiazol-5-yl]pyridin-2-yl]piperazin-1-yl]ethanone
• InChI: InChI=1S/C21H23N5O2/c1-16(27)25-11-13-26(14-12-25)20-10-8-18(15-22-20)21-23-19(24-28-21)9-7-17-5-3-2-4-6-17/h2-6,8,10,15H,7,9,11-14H2,1H3
• InChI Key: VIRXHGKREPFAJG-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCN(CC1)C2=NC=C(C=C2)C3=NC(=NO3)CCC4=CC=CC=C4
• Molecular Formula: C21H23N5O2
• Molecular Weight: 377.4 g/mol

Description

1-acetyl-4-{5-[3-(2-phenylethyl)-1,2,4-oxadiazol-5-yl]-2-pyridinyl}piperazine is a chemical compound that has been of great interest to the scientific community due to its potential applications in various fields. This compound is a piperazine derivative that has been synthesized using a specific method. Its mechanism of action, biochemical and physiological effects, and advantages and limitations in laboratory experiments have been studied extensively.

Mechanism of Action

The mechanism of action of 1-acetyl-4-{5-[3-(2-phenylethyl)-1,2,4-oxadiazol-5-yl]-2-pyridinyl}piperazine is not fully understood. However, it has been found to inhibit the activity of certain enzymes and receptors, which may contribute to its antimicrobial, antifungal, and anticancer properties.
Biochemical and Physiological Effects
This compound has been found to have various biochemical and physiological effects. It has been shown to inhibit the growth of certain bacteria and fungi, as well as cancer cells. It has also been found to inhibit the activity of certain enzymes and receptors, which may contribute to its therapeutic potential.

Advantages and Limitations for Lab Experiments

1-acetyl-4-{5-[3-(2-phenylethyl)-1,2,4-oxadiazol-5-yl]-2-pyridinyl}piperazine has several advantages and limitations for laboratory experiments. One advantage is its potential as a drug candidate for the treatment of various diseases. However, its mechanism of action is not fully understood, which may limit its use in certain experiments. Additionally, its synthesis method may be challenging, which may limit its availability for research purposes.

Future Directions

There are several future directions for the study of 1-acetyl-4-{5-[3-(2-phenylethyl)-1,2,4-oxadiazol-5-yl]-2-pyridinyl}piperazine. One direction is to further investigate its mechanism of action, which may lead to the development of more effective drugs. Another direction is to study its potential applications in other fields, such as agriculture and environmental science. Additionally, further research is needed to evaluate its safety and efficacy in humans, which may lead to its use as a therapeutic agent.

Scientific Research Applications

1-acetyl-4-{5-[3-(2-phenylethyl)-1,2,4-oxadiazol-5-yl]-2-pyridinyl}piperazine has been studied extensively for its potential applications in various fields. It has been found to have antimicrobial, antifungal, and anticancer properties. It has also been found to be an effective inhibitor of certain enzymes and receptors, making it a potential drug candidate for the treatment of various diseases.